Cas no 885522-65-6 (6-AMINO-4-FLUORO-3-(1H)INDAZOLE CARBOXALDEHYDE)

6-AMINO-4-FLUORO-3-(1H)INDAZOLE CARBOXALDEHYDE structure
885522-65-6 structure
Product Name:6-AMINO-4-FLUORO-3-(1H)INDAZOLE CARBOXALDEHYDE
CAS No:885522-65-6
MF:C8H6FN3O
MW:179.151144504547
CID:3031149
PubChem ID:24728376
Update Time:2025-04-21

6-AMINO-4-FLUORO-3-(1H)INDAZOLE CARBOXALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 6-AMINO-4-FLUORO-3-(1H)INDAZOLE CARBOXALDEHYDE
    • AKOS006287124
    • 885522-65-6
    • 6-AMINO-4-FLUORO-1H-INDAZOLE-3-CARBALDEHYDE
    • 6-Amino-4-fluoro-1H-indazole-3-carboxaldehyde
    • DTXSID701250382
    • 6-amino-4-fluoro-2H-indazole-3-carbaldehyde
    • Inchi: 1S/C8H6FN3O/c9-5-1-4(10)2-6-8(5)7(3-13)12-11-6/h1-3H,10H2,(H,11,12)
    • InChI Key: MYCRHMZZGACISB-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2C1=C(C=O)NN=2)N

Computed Properties

  • Exact Mass: 179.04948999g/mol
  • Monoisotopic Mass: 179.04948999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.8Ų
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